Cas no 1697164-77-4 (4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol)

• Product Name: 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol
• CAS No: 1697164-77-4
• MF: C₇H₁₃BrN₄O
• MW: 249.108319997787
• CID: 5703016
• PubChem ID: 103098550
• Update Time: 2025-11-01

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanol, 3-amino-5-bromo-α,α-dimethyl-
• 1697164-77-4
• EN300-1106742
• 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol

• Inchi： 1S/C7H13BrN4O/c1-7(2,13)3-4-12-5(8)10-6(9)11-12/h13H,3-4H2,1-2H3,(H2,9,11)
• InChI Key： WDPMUQYJFCCVMU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCC(C)(C)O

Computed Properties

• Exact Mass: 248.02727g/mol
• Monoisotopic Mass: 248.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 435.5±47.0 °C(Predicted)
• pka: 14.88±0.29(Predicted)

Additional information on 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol

Introduction to 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol (CAS No. 1697164-77-4)

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol (CAS No. 1697164-77-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure and biological activity, has been the subject of extensive research in recent years. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The chemical structure of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol is defined by its molecular formula C₉H₁₃BrN₄O. The compound features a 1H-1,2,4-triazole ring substituted with an amino group and a bromine atom at the 3 and 5 positions, respectively. Additionally, it contains a 2-methylbutan-2-ol moiety attached to the triazole ring. This unique combination of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity.

The compound exhibits good solubility in polar solvents like dimethyl sulfoxide (DMSO) and water, making it suitable for various biological assays. Its stability under different conditions has been studied extensively, and it has been found to be stable at room temperature and in neutral pH environments. These properties are crucial for its use in pharmaceutical research and development.

Synthesis Methods

The synthesis of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol has been reported using several methodologies. One common approach involves the reaction of 3-amino-5-bromo-1H-1,2,4-triazole with 2-hydroxyisobutyric acid in the presence of a coupling agent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride). The resulting intermediate is then subjected to amination using an appropriate amine source to form the final product.

An alternative synthetic route involves the reaction of 3-amino-5-bromo-triazole with 2-methylbutanenitrile followed by hydrolysis to form the desired alcohol. This method offers advantages in terms of yield and purity but may require more stringent reaction conditions.

Biological Activities

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylbutan-2-ol has shown promising biological activities in various preclinical studies. One of its key activities is its ability to inhibit specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases such as AKT and MAPK, which are implicated in cancer progression and metastasis.

In addition to its enzymatic inhibition properties, the compound has demonstrated anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These activities make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Potential Applications in Drug Development

The diverse biological activities of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-y)-2-methylbutan--ol have led to its exploration as a lead compound for drug development. Several preclinical studies have evaluated its efficacy in various disease models. For example, in cancer models, the compound has shown significant antitumor activity both in vitro and in vivo. It has been effective in inducing apoptosis and inhibiting cell proliferation in cancer cell lines derived from breast, lung, and colon cancers.

In the context of inflammatory diseases, the compound has demonstrated efficacy in reducing inflammation and tissue damage in animal models of arthritis and COPD. These findings suggest that it could be developed into a novel therapeutic agent for these conditions.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 4-(3-Amino--bromo--triazol--y)-methylbutan--ol. Several phase I clinical trials are currently underway to assess its safety and pharmacokinetic profile in humans. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of the compound to enhance its potency and selectivity. Computational methods such as molecular docking and dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to develop more effective derivatives with improved pharmacological properties.

Conclusion

4-(3-Amino--bromo--triazol--y)-methylbutan--ol (CAS No. 6976) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for cancer and inflammatory diseases is supported by extensive preclinical studies. Ongoing clinical trials will provide valuable insights into its safety and efficacy in humans. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds great promise for future drug development efforts.